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Compound of Interest

Compound Name: DL-panthenol

Cat. No.: B1678407 Get Quote

For researchers, scientists, and drug development professionals, ensuring a safe laboratory

environment is paramount. This guide provides essential, immediate safety and logistical

information for handling DL-panthenol, a common ingredient in pharmaceutical and cosmetic

applications. By adhering to these procedural, step-by-step guidelines, you can minimize risks

and ensure operational excellence.

Personal Protective Equipment (PPE) for Handling DL-
Panthenol
Proper PPE is the first line of defense against chemical exposure. The following table

summarizes the recommended protective equipment for handling DL-panthenol based on

various laboratory scenarios.
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PPE Category Recommendation Specifications

Eye/Face Protection

Safety glasses with side

shields or chemical safety

goggles.[1][2]

Must comply with OSHA's 29

CFR 1910.133 or European

Standard EN166.[2][3]

Hand Protection Chemical-resistant gloves.[1]

PVC or nitrile rubber gloves

are recommended. Gloves

should be inspected before

use and have a breakthrough

time greater than 60 minutes

for brief contact.

Skin and Body Protection
Protective clothing to prevent

skin contact.

An impervious suit, overalls, or

a lab coat is recommended. A

P.V.C. apron may also be

used.

Respiratory Protection Use in a well-ventilated area.

If ventilation is inadequate or

for large spills, use an

approved respirator with a

Type A-P filter or a full-face

respirator with multi-purpose

combination (US) or type

ABEK (EN 14387) respirator

cartridges.

Standard Operating Procedure for Safe Handling
Adherence to a standardized protocol is crucial for minimizing the risk of exposure and

accidents.

1. Preparation and Handling:

Ensure adequate ventilation in the work area. Local exhaust ventilation may be necessary

for certain operations.

Avoid all personal contact, including inhalation of dust or vapors.
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Wear the appropriate PPE as detailed in the table above.

Wash hands thoroughly after handling the substance.

Do not eat, drink, or smoke in areas where DL-panthenol is handled or stored.

2. Storage:

Store in original, tightly sealed containers in a cool, dry, and well-ventilated area, under

25°C.

Keep away from incompatible materials such as strong acids, bases, and oxidizing agents.

Protect containers from physical damage and check regularly for leaks.

3. Spill Response:

Minor Spills: Remove all ignition sources. Clean up spills immediately. Use an inert

absorbent material like sand or earth to contain the spill. Sweep up the absorbed material

and place it in a suitable, labeled container for disposal.

Major Spills: Evacuate the area and move upwind. Alert emergency responders, providing

the location and nature of the hazard.

4. First Aid Measures:

Eye Contact: Immediately flush eyes with fresh running water for at least 15 minutes, holding

the eyelids open. If contact lenses are present, remove them if it is easy to do so. Seek

medical attention.

Skin Contact: Immediately remove all contaminated clothing. Flush skin and hair with

running water and soap if available. Seek medical attention if irritation develops or persists.

Inhalation: Remove the individual from the contaminated area to fresh air. If breathing is

difficult or has stopped, provide artificial respiration and seek immediate medical assistance.

Ingestion: Rinse the mouth with water if the person is conscious. Do NOT induce vomiting.

Give a glass of water to drink. Seek medical attention.
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Disposal Plan
All waste materials must be handled in accordance with local, state, and federal regulations.

Unused Material: If the material is unused and uncontaminated, it may be possible to recycle

it. Consult the manufacturer for recycling options.

Contaminated Material: Contaminated materials and spill cleanup residues should be placed

in a labeled container for proper disposal by a licensed waste management authority.

Do not allow wash water from cleaning equipment to enter drains.

Visual Workflow Guides
To further clarify the procedures for handling DL-panthenol, the following diagrams illustrate

the key workflows.
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Caption: Workflow for the safe handling of DL-panthenol from receipt to disposal.
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Caption: Decision-making process for spill cleanup and emergency response.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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